Cas no 861210-90-4 (6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline)

• Product Name: 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline
• CAS No: 861210-90-4
• MF: C₁₇H₁₃Br₂NO₂
• MW: 423.098623037338
• CID: 6783636
• PubChem ID: 1473020
• Update Time: 2025-09-28

6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2W-0898
• 861210-90-4
• AKOS005086989
• 6,8-dibromo-2-(3,4-dimethoxyphenyl)quinoline
• 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline

• Inchi： 1S/C17H13Br2NO2/c1-21-15-6-4-10(8-16(15)22-2)14-5-3-11-7-12(18)9-13(19)17(11)20-14/h3-9H,1-2H3
• InChI Key： MFTWGTDNMDIUHH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=CC(C3C=CC(=C(C=3)OC)OC)=NC=21)Br

Computed Properties

• Exact Mass: 422.92925g/mol
• Monoisotopic Mass: 420.93130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 31.4Ų

Additional information on 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline

Professional Introduction to Compound with CAS No. 861210-90-4 and Product Name: 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline

6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline (CAS No. 861210-90-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromine and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline molecule exhibits a complex arrangement of functional groups that enables it to interact with biological targets in multiple ways. The bromine atoms at the 6th and 8th positions enhance its electrophilicity, while the methoxy groups at the 3rd and 4th positions of the phenyl ring introduce hydrophobicity and potential metabolic stability. This combination of structural elements makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of quinoline derivatives in addressing various diseases, including infectious diseases, cancer, and neurological disorders. The 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline compound has been studied for its potential role in modulating biological pathways associated with these conditions. For instance, research has demonstrated its ability to inhibit certain enzymes and receptors that are implicated in disease progression. These findings have opened up new avenues for exploring its pharmacological properties and therapeutic potential.

In the realm of drug discovery, the CAS No. 861210-90-4 compound serves as a versatile building block for synthesizing more complex molecules with enhanced biological activity. The quinoline core provides a stable framework that can be modified through various chemical reactions to introduce additional functional groups or alter its electronic properties. This flexibility allows researchers to fine-tune the compound's characteristics to optimize its interactions with biological targets.

The synthesis of 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromination and methoxylation steps are critical in determining the final structure and properties of the compound. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of novel drugs. Researchers have leveraged its structural features to develop molecules with improved efficacy and reduced side effects. For example, derivatives of 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer signaling pathways. These studies underscore the importance of this compound in advancing drug discovery efforts.

The pharmacokinetic properties of CAS No. 861210-90-4 also play a crucial role in determining its therapeutic potential. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These investigations have provided valuable insights into optimizing dosages and delivery methods to maximize efficacy while minimizing adverse effects.

Furthermore, computational modeling and molecular dynamics simulations have been used to explore the interactions between 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline and biological targets at an atomic level. These techniques have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions. Such detailed understanding is essential for designing molecules with improved binding specificity and potency.

The growing interest in quinoline derivatives has led to numerous patents being filed for novel compounds derived from this scaffold. Many pharmaceutical companies are actively investigating these molecules for their potential as lead candidates in drug development pipelines. The CAS No. 861210-90-4 compound is among those receiving significant attention due to its unique structural features and promising biological activities.

Future research directions may focus on expanding the chemical space explored by derivatives of 6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline through innovative synthetic strategies. Techniques such as directed evolution or combinatorial chemistry could be employed to generate libraries of related compounds with diverse properties. This approach would enable researchers to rapidly identify new molecular entities with enhanced therapeutic potential.

In conclusion,6,8-Dibromo-2-(3,4-dimethoxyphenyl)quinoline (CAS No. 861210-90-4) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in addressing unmet medical needs worldwide.